Cas no 178685-10-4 (1,1'-Biphenyl, 4-(2-iodoethyl)-)

• Product Name: 1,1'-Biphenyl, 4-(2-iodoethyl)-
• CAS No: 178685-10-4
• MF: C₁₄H₁₃I
• MW: 308.157496213913
• CID: 3817334
• PubChem ID: 19702263
• Update Time: 2025-10-24

1,1'-Biphenyl, 4-(2-iodoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(2-iodoethyl)-
• 4-(2-iodoethyl)-1,1''-biphenyl
• SS-5178
• 178685-10-4
• 4-(2-iodoethyl)-1,1'-biphenyl
• starbld0014180
• biphenyl-4-ylethyl iodide
• OZHQHVYBKLRWRA-UHFFFAOYSA-N
• SCHEMBL6502732
• AKOS037655825
• 1-(2-iodoethyl)-4-phenylbenzene

• Inchi： 1S/C14H13I/c15-11-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key： OZHQHVYBKLRWRA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CCI)C=C1

Computed Properties

• Exact Mass: 308.00620Da
• Monoisotopic Mass: 308.00620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-Biphenyl, 4-(2-iodoethyl)-

1,1'-Biphenyl, 4-(2-iodoethyl) (CAS No. 178685-10-4): A Comprehensive Overview

The compound 1,1'-Biphenyl, 4-(2-iodoethyl), with the CAS registry number 178685-10-4, is an organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its biphenyl structure, where two benzene rings are connected by a single bond. The substituent at the 4-position of one of the benzene rings is a 2-iodoethyl group, which introduces unique electronic and structural properties to the molecule.

Biphenyl derivatives have long been studied for their versatility in chemical synthesis. The presence of the iodoethyl group in this compound makes it particularly interesting for applications in cross-coupling reactions, such as the Suzuki-Miyaura coupling. Recent advancements in catalytic methods have enabled the efficient synthesis of such compounds, making them more accessible for research and industrial applications.

One of the key areas where 1,1'-Biphenyl, 4-(2-iodoethyl) has shown promise is in the development of advanced materials. Researchers have explored its potential as a building block for constructing two-dimensional materials and functional polymers. The biphenyl core provides a rigid structure, while the iodoethyl group allows for further functionalization through nucleophilic substitution reactions.

In terms of synthesis, this compound can be prepared via various methods. One common approach involves the iodination of a precursor compound followed by coupling reactions to introduce the biphenyl moiety. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry.

The electronic properties of 1,1'-Biphenyl, 4-(2-iodoethyl) make it a valuable component in optoelectronic devices. Its ability to undergo redox reactions and its stability under various conditions make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Emerging research has also highlighted its potential in bio-related fields, such as drug delivery systems and biosensors.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, providing insights into its persistence in different environments.

In conclusion, 1,1'-Biphenyl, 4-(2-iodoethyl) (CAS No. 178685-10-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in modern chemical synthesis. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.